Cas no 397328-79-9 (Benzoic acid,4-(1,3-dioxan-2-yl)-)

Benzoic acid,4-(1,3-dioxan-2-yl)- structure
397328-79-9 structure
Product Name:Benzoic acid,4-(1,3-dioxan-2-yl)-
CAS No:397328-79-9
MF:C11H12O4
MW:208.210583686829
MDL:MFCD18826065
CID:299805
PubChem ID:23510459
Update Time:2025-09-18

Benzoic acid,4-(1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,3-dioxan-2-yl)-
    • 4-(1,3-Dioxan-2-yl)benzoicacid
    • Benzoic acid, 4-(1,3-dioxan-2-yl)- (9CI)
    • JREQKPKQJKBZKO-UHFFFAOYSA-N
    • 4-(1,3-dioxan-2-yl)benzoic acid
    • 397328-79-9
    • SCHEMBL6421056
    • MDL: MFCD18826065
    • Inchi: 1S/C11H12O4/c12-10(13)8-2-4-9(5-3-8)11-14-6-1-7-15-11/h2-5,11H,1,6-7H2,(H,12,13)
    • InChI Key: JREQKPKQJKBZKO-UHFFFAOYSA-N
    • SMILES: O1CCCOC1C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 55.76

Benzoic acid,4-(1,3-dioxan-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D634652-1g
BENZOIC ACID, 4-(1,3-DIOXAN-2-YL)-
397328-79-9 95%
1g
$245 2024-08-03
eNovation Chemicals LLC
D634652-5g
BENZOIC ACID, 4-(1,3-DIOXAN-2-YL)-
397328-79-9 95%
5g
$345 2024-08-03
eNovation Chemicals LLC
D634652-1g
BENZOIC ACID, 4-(1,3-DIOXAN-2-YL)-
397328-79-9 95%
1g
$245 2025-02-26
eNovation Chemicals LLC
D634652-5g
BENZOIC ACID, 4-(1,3-DIOXAN-2-YL)-
397328-79-9 95%
5g
$345 2025-02-26
eNovation Chemicals LLC
D634652-1g
BENZOIC ACID, 4-(1,3-DIOXAN-2-YL)-
397328-79-9 95%
1g
$245 2025-02-24
eNovation Chemicals LLC
D634652-5g
BENZOIC ACID, 4-(1,3-DIOXAN-2-YL)-
397328-79-9 95%
5g
$345 2025-02-24
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd